Cas no 6081-90-9 ((2E)-N-(biphenyl-2-yl)-3-(furan-2-yl)prop-2-enamide)

(2E)-N-(biphenyl-2-yl)-3-(furan-2-yl)prop-2-enamide structure
6081-90-9 structure
Product Name:(2E)-N-(biphenyl-2-yl)-3-(furan-2-yl)prop-2-enamide
CAS No:6081-90-9
MF:C19H15NO2
MW:289.327904939651
CID:1623474
PubChem ID:879293
Update Time:2025-04-21

(2E)-N-(biphenyl-2-yl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-(biphenyl-2-yl)-3-(furan-2-yl)prop-2-enamide
    • (2E)-N-(Biphenyl-2-yl)-3-(2-furyl)acrylamide
    • 2-propenamide, N-[1,1'-biphenyl]-2-yl-3-(2-furanyl)-, (2E)-
    • (E)-3-(furan-2-yl)-N-(2-phenylphenyl)prop-2-enamide
    • AKOS003263503
    • N-2-biphenylyl-3-(2-furyl)acrylamide
    • STK223138
    • 6081-90-9
    • SR-01000227006-1
    • DTXSID30358167
    • SR-01000227006
    • BIM-0044788.P001
    • Inchi: 1S/C19H15NO2/c21-19(13-12-16-9-6-14-22-16)20-18-11-5-4-10-17(18)15-7-2-1-3-8-15/h1-14H,(H,20,21)/b13-12+
    • InChI Key: GQYONKWWVQLRBI-OUKQBFOZSA-N
    • SMILES: O1C=CC=C1/C=C/C(NC1=CC=CC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 289.11035
  • Monoisotopic Mass: 289.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Density: 1.208
  • Boiling Point: 512.4°C at 760 mmHg
  • Flash Point: 263.7°C
  • Refractive Index: 1.658
  • PSA: 42.24

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